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Compound of Interest

Compound Name: Methylsulfate

Cat. No.: B1228091

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the toxicology and safe handling procedures
for methylsulfate, also known as dimethyl sulfate (DMS). It is intended to serve as a critical
resource for laboratory personnel and professionals in the field of drug development to ensure
safe practices and mitigate risks associated with this hazardous chemical.

Executive Summary

Dimethyl sulfate is a potent methylating agent widely used in organic synthesis, including the
manufacturing of pharmaceuticals, dyes, and perfumes.[1][2] However, its utility is paralleled by
its extreme toxicity. It is classified as a probable human carcinogen (Group 2A) by the
International Agency for Research on Cancer (IARC) and is recognized as a mutagen and
teratogen.[3][4] Acute exposure can cause severe damage to the eyes, skin, and respiratory
tract, with the potential for delayed, life-threatening reactions.[5][6] Chronic exposure is
associated with an increased risk of cancer.[7] This document details the toxicological profile of
dimethyl sulfate, provides quantitative toxicity data, outlines standardized experimental
protocols for its assessment, and establishes clear guidelines for its safe handling, storage,
and emergency management.

Toxicological Profile
Mechanism of Action
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The primary mechanism of dimethyl sulfate's toxicity is its action as a powerful alkylating agent.
It readily methylates nucleophilic sites on biomolecules, most significantly DNA.[8] The reaction
proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[8] This methylation can
alter the structure and function of DNA, leading to mutations, chromosomal aberrations, and
cell death.[9]

Acute Toxicity

Acute exposure to dimethyl sulfate can occur through inhalation, ingestion, or dermal contact
and can lead to severe health effects.[1] A particularly insidious characteristic of dimethyl
sulfate exposure is the potential for a latent period of several hours between exposure and the
onset of severe symptoms.[6][10]

 Inhalation: Inhalation of dimethyl sulfate vapors can cause severe irritation and necrosis of
the respiratory tract.[S5] Symptoms may start with mild irritation of the nose and throat,
progressing to severe inflammation, pulmonary edema, and respiratory failure, which can be
fatal.[3][4]

o Dermal Contact: Skin contact with liquid dimethyl sulfate can cause severe burns, blistering,
and necrosis.[4][11] It is readily absorbed through the skin, leading to systemic toxicity.[5][12]

e Ocular Contact: Contact with the eyes can cause severe irritation, and burns, and may lead
to permanent eye damage and loss of vision.[4]

« Ingestion: Ingestion of dimethyl sulfate causes severe burns to the mouth, throat, and
gastrointestinal tract.[11]

Chronic Toxicity and Carcinogenicity

Chronic exposure to dimethyl sulfate is associated with long-term health risks. The IARC has
classified dimethyl sulfate as "probably carcinogenic to humans" (Group 2A), based on
sufficient evidence of carcinogenicity in experimental animals.[3] In animal studies, inhalation
exposure has been shown to cause tumors in the nasal passages and lungs.[7] While human
data is limited, there have been reports of bronchial and lung cancer in workers occupationally
exposed to dimethyl sulfate.[7]

Mutagenicity and Genotoxicity
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Dimethyl sulfate is a potent mutagen and genotoxic agent. Its ability to alkylate DNA can lead
to point mutations, DNA strand breaks, and chromosomal damage.[9] It has consistently tested
positive in a wide range of in-vitro and in-vivo genotoxicity assays.[13]

Reproductive and Developmental Toxicity

There is some evidence to suggest that dimethyl sulfate may be a teratogen (an agent that can
cause birth defects).[4] Studies in animals have shown that exposure during pregnancy can
lead to tumors in the offspring.[7] However, one inhalation study in rats did not show
developmental toxicity at the tested concentrations.[14]

Quantitative Toxicological Data

The following tables summarize key quantitative data on the toxicity of dimethyl sulfate.

Acute Toxicity Data

Parameter Value and Species
LD50 (Oral, Rat) 205 - 440 mg/kg[5][12]
LD50 (Oral, Mouse) 140 mg/kg[12]

LC50 (Inhalation, Rat) 45 ppm (4 hours)[12]
Lowest Lethal Dose (Human, Inhalation) 97 ppm (10 minutes)[13]

Occupational Exposure Limits

Agency Limit

OSHA (PEL) 1 ppm (8-hour TWA)[4]
NIOSH (REL) 0.1 ppm (10-hour TWA)[4]
ACGIH (TLV) 0.1 ppm (8-hour TWA)[4]

Experimental Protocols
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The assessment of dimethyl sulfate’'s toxicity relies on standardized experimental protocols.
The following sections describe the key methodologies based on internationally recognized
guidelines.

Inhalation Toxicity Studies (Based on OECD Guideline
413)

Obijective: To characterize the toxicity of dimethyl sulfate following subchronic inhalation
exposure.

Methodology:

Animal Model: Groups of at least 10 male and 10 female rodents (typically rats) are used for
each test concentration and a control group.[4]

o Exposure: Animals are exposed to dimethyl sulfate vapor for 6 hours per day, 5-7 days a
week, for a period of 90 days.[4] At least three concentration levels are tested, along with a
negative control (filtered air).[4]

o Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food
consumption are monitored weekly.

» Clinical Pathology: At the end of the study, blood samples are collected for hematology and
clinical biochemistry analysis.

» Histopathology: A complete necropsy is performed on all animals. Organs and tissues, with a
particular focus on the respiratory tract, are examined microscopically for pathological
changes.

Dermal Toxicity Studies (Based on OECD Guidelines 410
& 411)

Objective: To determine the toxic effects of repeated dermal exposure to dimethyl sulfate.

Methodology:
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Animal Model: Young adult rats, rabbits, or guinea pigs are used. For a 21/28-day study
(OECD 410), at least 5 males and 5 females per group are used.[15] For a 90-day study
(OECD 411), at least 10 males and 10 females per group are used.[13]

Application: The test substance is applied daily to a shaved area of the skin (at least 10% of
the body surface area) for the duration of the study.[13][15] The application site is typically
covered with a porous gauze dressing.[16]

Dose Levels: At least three dose levels are used, with the highest dose expected to produce
toxic effects but not fatalities. A control group receives the vehicle only.[13][15]

Observations and Examinations: Similar to inhalation studies, daily clinical observations,
regular monitoring of body weight and food intake, and terminal clinical pathology and
histopathology are conducted.[15]

Bacterial Reverse Mutation (Ames) Test (Based on
OECD Guideline 471)

Objective: To assess the mutagenic potential of dimethyl sulfate by its ability to induce reverse

mutations in strains of Salmonella typhimurium and Escherichia coli.[5][17]

Methodology:

Tester Strains: A set of bacterial strains with pre-existing mutations that render them unable
to synthesize an essential amino acid (e.g., histidine for Salmonella) are used.[5][7]

Exposure: The tester strains are exposed to various concentrations of dimethyl sulfate, both
with and without an exogenous metabolic activation system (S9 mix from rat liver).[7] This is
done using either the plate incorporation or pre-incubation method.[5]

Incubation: The treated bacteria are plated on a minimal agar medium that lacks the
essential amino acid.[17]

Scoring: The plates are incubated for 48-72 hours, and the number of revertant colonies
(colonies that have regained the ability to grow in the absence of the amino acid) is counted.
[17]
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» Evaluation: A substance is considered mutagenic if it causes a reproducible, dose-related
increase in the number of revertant colonies compared to the solvent control.[7]

Signaling Pathways and Experimental Workflows
Signaling Pathway of Dimethyl Sulfate-Induced DNA
Damage and Cellular Response

Dimethyl sulfate's primary toxic effect stems from its ability to alkylate DNA, forming adducts
such as N7-methylguanine and N3-methyladenine. This DNA damage triggers a complex
cellular response, primarily orchestrated by the p53 tumor suppressor protein, which can lead
to cell cycle arrest to allow for DNA repair, or apoptosis (programmed cell death) if the damage
is too severe.

Click to download full resolution via product page

Caption: Dimethyl sulfate-induced DNA damage response pathway.

Experimental Workflow for Chemical Safety Assessment

A general workflow for assessing the safety of a chemical like dimethyl sulfate involves a tiered
approach, starting with in silico and in vitro methods and progressing to in vivo studies if
necessary.
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Caption: A typical workflow for chemical safety assessment.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1228091?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Safe Handling and Personal Protective Equipment
(PPE)

Due to its high toxicity, strict adherence to safe handling procedures is mandatory when
working with dimethyl sulfate.

Engineering Controls

e Ventilation: All work with dimethyl sulfate must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[18]

o Enclosed Systems: For larger quantities or continuous processes, the use of enclosed
systems is highly recommended to minimize the risk of exposure.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling dimethyl sulfate.

PPE Specifications

Wear double gloves. Recommended materials
Gloves include Neoprene, Viton/Butyl, or Silver
Shield®/4H®.[4]

) Chemical splash goggles and a face shield are
Eye Protection
mandatory.[19]

A lab coat, and for larger quantities or risk of
Body Protection splash, a chemical-resistant apron or suit (e.g.,
Tychem®) is required.[4]

For situations where engineering controls may
not be sufficient to maintain exposure below the
occupational exposure limits, a NIOSH-

) ) approved respirator with an appropriate

Respiratory Protection ) ]

cartridge for organic vapors should be used.[4]
In emergency situations or for high
concentrations, a self-contained breathing

apparatus (SCBA) is necessary.[4]
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Storage and Handling

» Store dimethyl sulfate in a cool, dry, well-ventilated area, away from incompatible materials
such as strong oxidizers, acids, and bases.[18]

o Keep containers tightly sealed and clearly labeled.[18]
e Avoid physical damage to containers.[18]

e Always wash hands thoroughly after handling.[18]

Emergency Procedures
Spills

o Small Spills: Evacuate the area. Wearing appropriate PPE, absorb the spill with an inert
material such as sand or vermiculite.[4] Place the absorbed material in a sealed container for
disposal as hazardous waste.[4] The spill area should then be decontaminated.

o Large Spills: Evacuate the area immediately and contact emergency services and the
institutional safety office.[18] Only personnel with specialized training and equipment should
handle large spills.

Decontamination

Spills and contaminated equipment can be decontaminated with a dilute solution of ammonia
(<10%) or another suitable alkaline solution to hydrolyze the dimethyl sulfate.[4][16] This
reaction can be vigorous, so it should be performed with caution.

First Aid

Immediate medical attention is crucial in all cases of exposure to dimethyl sulfate.

 Inhalation: Move the victim to fresh air immediately.[20] If breathing has stopped, provide
artificial respiration.[20] Medical observation for at least 24-48 hours is recommended due to
the potential for delayed pulmonary edema.[4]

e Dermal Contact: Immediately remove all contaminated clothing.[20] Wash the affected skin
area with copious amounts of soap and water for at least 15 minutes.[20]
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e Ocular Contact: Immediately flush the eyes with large amounts of water for at least 15
minutes, holding the eyelids open.[20]

 Ingestion: Do NOT induce vomiting.[15] If the person is conscious, have them rinse their
mouth with water.[19]

Conclusion

Dimethyl sulfate is a highly valuable reagent in research and industry, but its use is
accompanied by significant health risks. A thorough understanding of its toxicological properties
and strict adherence to the safety protocols outlined in this guide are essential for all personnel
who handle this chemical. By implementing robust engineering controls, utilizing appropriate
personal protective equipment, and being prepared for emergencies, the risks associated with
dimethyl sulfate can be effectively managed, ensuring a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Toxicology and Safe
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methylsulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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